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Compound of Interest

Compound Name:
2-Hydroxy-3-phenoxypropyl

acrylate

Cat. No.: B102866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-3-phenoxypropyl
acrylate (HPPA), a versatile monomer increasingly utilized in advanced material science, with

applications spanning from drug delivery systems to dental composites and innovative 3D

printing materials.

Core Molecular and Physical Properties
2-Hydroxy-3-phenoxypropyl acrylate is a monofunctional acrylate monomer. Its chemical

structure, featuring a hydroxyl group and a phenoxy group, imparts a unique combination of

reactivity, hydrophilicity, and flexibility to the polymers it forms.

The definitive molecular weight of 2-Hydroxy-3-phenoxypropyl acrylate is 222.24 g/mol .[1]

[2][3] This and other key quantitative properties are summarized in the table below.
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Property Value

Molecular Weight 222.24 g/mol [1][2][3]

Molecular Formula C₁₂H₁₄O₄[1][2]

Density 1.16 g/mL at 25 °C

Refractive Index n20/D 1.528

Boiling Point 325.4 °C

Flash Point 192 °F

Applications in Research and Development
HPPA is a valuable component in the formulation of a variety of polymeric materials due to its

favorable characteristics, which include good adhesion, flexibility, and low odor.[4][5] Its

applications are particularly prominent in fields requiring biocompatible and advanced

functional materials.

Controlled Drug Release Systems
Polymeric membranes formulated with 2-Hydroxy-3-phenoxypropyl acrylate are being

explored for controlled drug release applications.[6] The polymerization of HPPA, often initiated

by UV radiation, can create a cross-linked hydrogel network. This network can be engineered

to encapsulate therapeutic agents and release them in a sustained manner. The meso-ordered

structure of these hydrogels is particularly advantageous for drug delivery, as it allows for the

loading of drugs and their subsequent localized and sustained release, which can minimize

systemic side effects.

Advanced Vitrimers for 3D Printing
A significant application of HPPA is in the synthesis of vitrimers, a novel class of polymers that

combine the properties of thermosets and thermoplastics. These materials exhibit high thermal

stability and mechanical strength, yet they can be reprocessed and reshaped, opening up

possibilities for self-healing and shape-memory materials.[7] HPPA is a valuable co-monomer

in these formulations, contributing to a reduction in resin viscosity and shrinkage while

enhancing the flexibility of the final polymer.[8][9] Resins containing HPPA have been

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/2-hydroxy-3-phenoxypropyl-acrylate-16969-10-1
https://cymitquimica.com/products/3B-H1614/16969-10-1/2-hydroxy-3-phenoxypropyl-acrylate-stabilized-with-mehq/
https://www.sigmaaldrich.com/US/en/product/aldrich/407364
https://www.scbt.com/p/2-hydroxy-3-phenoxypropyl-acrylate-16969-10-1
https://cymitquimica.com/products/3B-H1614/16969-10-1/2-hydroxy-3-phenoxypropyl-acrylate-stabilized-with-mehq/
https://www.myskinrecipes.com/shop/en/acrylic-monomers/84233--2-hydroxy-3-phenoxypropyl-acrylate-stabilized-with-mehq.html
https://www.bch-bruehl.de/en/product/2-hydroxy-3-phenoxypropyl-acrylate/
https://www.benchchem.com/product/b102866?utm_src=pdf-body
https://real.mtak.hu/198884/1/EPL-0012127_article.pdf
http://www.expresspolymlett.com/article.php?a=EPL-0012127
https://epubl.ktu.edu/object/elaba:239949450/239949450.pdf
https://www.researchgate.net/publication/392982193_Antimicrobial_Vitrimers_Synthesized_from_Dipentaerythritol_Pentaacrylate_and_2-Hydroxy-3-phenoxypropyl_Acrylate_for_LCD_3D_Printing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


successfully used in digital light processing (DLP) and liquid crystal display (LCD) 3D printing

technologies.[6][8][9]

Dental Restorative Materials
The matrix of modern dental composites is predominantly based on dimethacrylate monomers.

[10] Acrylate-based monomers like HPPA are used in these formulations to improve the

mechanical properties and durability of dental fillings.[11] These materials are designed to

mimic the appearance of natural teeth and bond effectively to both dentin and enamel.[10]

Experimental Protocols and Methodologies
While detailed, standardized protocols are often proprietary or specific to a particular research

group, the following outlines the general experimental procedures found in the literature for the

application of 2-Hydroxy-3-phenoxypropyl acrylate.

Synthesis of Vitrimers for 3D Printing
The synthesis of HPPA-containing vitrimers for 3D printing typically involves the

photopolymerization of a resin mixture.

Materials and Equipment:

2-Hydroxy-3-phenoxypropyl acrylate (HPPA)

A cross-linking monomer (e.g., Acrylated Epoxidized Soybean Oil - AESO)

A photoinitiator (e.g., ethyl(2,4,6-trimethylbenzoyl) phenylphosphinate - TPOL)

A transesterification catalyst (e.g., Zinc Acetylacetone Hydrate - Zn(acac)₂)

A 3D printer (e.g., Digital Light Processing - DLP)

UV curing system

General Procedure:

The transesterification catalyst is dissolved in HPPA, often with gentle heating (e.g., 70°C).[6]
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After cooling to room temperature, the cross-linking monomer and photoinitiator are added

and stirred until a homogeneous resin is formed.[6]

The prepared resin is then used in a DLP 3D printer to fabricate objects layer by layer

through photopolymerization.

Post-curing of the printed object, for instance by heating at an elevated temperature (e.g.,

200°C), may be required to enhance the vitrimeric properties.[6]
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Caption: Workflow for the synthesis of HPPA-based vitrimers for 3D printing.

Preparation of Hydrogels for Controlled Drug Release
The formation of HPPA-based hydrogels for drug delivery often employs photopolymerization to

create a cross-linked network.

General Procedure:

A hydrogel precursor solution is prepared by mixing HPPA, a suitable solvent (e.g., water),

and a photoinitiator.

The drug to be encapsulated is incorporated into this mixture.

The solution is then exposed to UV light to initiate polymerization and form the hydrogel.

The resulting hydrogel, now containing the entrapped drug, can be washed and dried.
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Caption: General workflow for preparing drug-loaded hydrogels using HPPA.

Signaling Pathways
A thorough review of the scientific literature did not yield any information regarding the

involvement of 2-Hydroxy-3-phenoxypropyl acrylate in biological signaling pathways. As a

synthetic monomer primarily used in materials science for polymerization, it is not expected to

have a direct role as a signaling molecule in biological systems. Its biological effects are more

related to the biocompatibility and potential cytotoxicity of the monomer and the resulting

polymers.
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Safety and Handling
2-Hydroxy-3-phenoxypropyl acrylate is considered a hazardous substance.[12] It can cause

skin and eye irritation, and may cause an allergic skin reaction.[13] Appropriate personal

protective equipment, including gloves and eye protection, should be worn when handling this

chemical. It should be used in a well-ventilated area. For detailed safety information, refer to

the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102866#2-hydroxy-3-phenoxypropyl-acrylate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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